Cas no 2171960-25-9 (2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane)

• Product Name: 2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane
• CAS No: 2171960-25-9
• MF: C₁₃H₂₂F₃NO
• MW: 265.315094470978
• CID: 6144534
• PubChem ID: 165842067
• Update Time: 2025-06-25

2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane
• 2171960-25-9
• EN300-1638667
• 2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro[4.5]decane

• Inchi： 1S/C13H22F3NO/c1-11(2)5-6-12(9-11)10(17-7-8-18-12)3-4-13(14,15)16/h10,17H,3-9H2,1-2H3
• InChI Key： HQEMCZPHWGXLGB-UHFFFAOYSA-N
• SMILES： FC(CCC1C2(CCC(C)(C)C2)OCCN1)(F)F

Computed Properties

• Exact Mass: 265.16534881g/mol
• Monoisotopic Mass: 265.16534881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane

Introduction to 2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane (CAS No. 2171960-25-9)

2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane, identified by its CAS number 2171960-25-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This spirocyclic azapeptide derivative features a highly intricate molecular framework, combining a spirocyclic core with fluorinated and heterocyclic functionalities, which makes it a promising candidate for various biochemical and pharmacological applications.

The compound's structure consists of a spiro linkage between a decane ring and an azacyclohexane moiety, further modified by the presence of an oxygen atom in the ring system. The introduction of 3,3,3-trifluoropropyl group at the 10-position introduces significant electronic and steric effects, enhancing the compound's potential for interactions with biological targets. This structural motif is particularly intriguing because it mimics natural product scaffolds while incorporating synthetic modifications that can fine-tune biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and mechanistic interactions of such complex molecules more effectively. Studies have demonstrated that the spirocyclic core of this compound can stabilize bioactive conformations, making it an excellent scaffold for drug design. The presence of both fluorine atoms and an azacycloalkane moiety enhances lipophilicity while maintaining solubility, which is critical for drug-like properties.

In the context of medicinal chemistry, this compound has been investigated for its potential as a kinase inhibitor. Kinases are key enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. By targeting specific kinases, such compounds can modulate pathways relevant to diseases like cancer and inflammation. Preliminary computational studies suggest that the trifluoropropyl group may enhance binding to ATP pockets in kinase active sites due to its ability to form favorable hydrophobic interactions and van der Waals contacts.

The oxygen atom within the spirocyclic framework also contributes to the compound's versatility. It can participate in hydrogen bonding interactions with biological targets or serve as a site for further derivatization to enhance pharmacological properties. This dual functionality makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential for modulating protein-protein interactions (PPIs). PPIs are critical mediators of many biological processes and are often considered "undruggable" targets due to their large surface areas and lack of well-defined binding pockets. However, spirocyclic compounds like this one have shown promise in disrupting PPIs by inducing conformational changes or stabilizing specific protein conformations. Recent research has highlighted the ability of spirocyclic scaffolds to mimic natural product motifs that are known to interfere with PPI networks.

The incorporation of fluorine atoms in the molecular structure is another key feature that has attracted interest in pharmaceutical research. Fluorine substitution is a well-established strategy in drug development due to its ability to improve metabolic stability, binding affinity, and oral bioavailability. In this compound, the 3,3,3-trifluoropropyl group not only enhances lipophilicity but also introduces electron-withdrawing effects that can modulate reactivity at binding sites. This makes it particularly interesting for designing molecules with enhanced pharmacokinetic profiles.

Experimental validation of these computational predictions has been ongoing in several academic laboratories. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the binding modes of this compound with target proteins. Initial results indicate strong interactions with certain kinase families, suggesting potential therapeutic applications in oncology or inflammatory diseases. Additionally, cell-based assays have shown promising activity in modulating pathways relevant to these conditions.

The synthesis of this compound presents unique challenges due to its complex architecture. Multistep organic synthesis is required to construct the spirocyclic core while introducing the necessary functional groups at specific positions. Advances in synthetic methodologies have made it increasingly feasible to access such complex molecules within reasonable timescales and yields. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing chiral centers and introducing fluorinated moieties efficiently.

The potential applications of 2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane extend beyond kinase inhibition. Its structural features make it a versatile scaffold for developing compounds targeting other enzyme families or even nucleic acid interactions. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for drug discovery programs targeting diverse therapeutic areas.

In conclusion,2,2-dimethyl-10-(3,3,3-trifluoropropyl)-6-oxa-9-azaspiro4.5decane (CAS No. 2171960-25-9) represents a fascinating example of how intricate molecular architectures can lead to novel pharmacological entities with significant therapeutic potential. Its unique combination of structural features—such as the spirocyclic core,fluorine substitution, and heterocyclic functionalities—makes it an attractive candidate for further exploration in medicinal chemistry research.